Cas no 478149-00-7 (Thieno[2,3-c]pyridine-2-carboxylic acid)

• Product Name: Thieno[2,3-c]pyridine-2-carboxylic acid
• CAS No: 478149-00-7
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD13659442
• CID: 931421
• PubChem ID: 22047137
• Update Time: 2025-10-31

Thieno[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylic acid
• TCS 359
• Thieno[2,3-c]pyridine-2-carboxylic acid (9CI)
• AS-42902
• MFCD13659442
• A872067
• Thieno[2,3-c]pyridine-2-carboxylicacid
• GHYPQAOXZUEFNP-UHFFFAOYSA-N
• SCHEMBL844094
• F2147-1254
• DTXSID80621959
• 478149-00-7
• EN300-235229
• AKOS016014613
• CS-W023027
• Z1255380800
• XH1151

• MDL： MFCD13659442
• Inchi： 1S/C8H5NO2S/c10-8(11)6-3-5-1-2-9-4-7(5)12-6/h1-4H,(H,10,11)
• InChI Key： GHYPQAOXZUEFNP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 179.004
• Monoisotopic Mass: 179.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.509
• Boiling Point: 418.3±25.0℃ at 760 mmHg
• Flash Point: 206.758°C
• Refractive Index: 1.732

Additional information on Thieno[2,3-c]pyridine-2-carboxylic acid

Thieno[2,3-c]pyridine-2-carboxylic Acid: A Comprehensive Overview

Thieno[2,3-c]pyridine-2-carboxylic acid, also known by its CAS number 478149-00-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring fused with a thiophene moiety, resulting in a bicyclic system with interesting electronic properties. The presence of the carboxylic acid group further enhances its functional versatility, making it a valuable building block for various applications.

The synthesis of Thieno[2,3-c]pyridine-2-carboxylic acid typically involves a multi-step process that begins with the preparation of the corresponding thienopyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, which are crucial for its application in sensitive areas such as drug discovery and materials engineering. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction but also minimizes side reactions, ensuring the integrity of the final product.

In terms of applications, Thieno[2,3-c]pyridine-2-carboxylic acid has shown immense potential in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a promising candidate for use in catalysis and sensor technologies. For instance, researchers have demonstrated that this compound can serve as a highly efficient catalyst for the oxidation of alcohols to ketones under mild conditions. Furthermore, its electronic properties make it an attractive option for use in organic electronics, particularly in the fabrication of light-emitting diodes (LEDs) and photovoltaic devices.

The biological activity of Thieno[2,3-c]pyridine-2-carboxylic acid has also been a subject of intense research. Studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties, which could pave the way for its use in pharmaceutical applications. Recent investigations have focused on its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress, offering new insights into its therapeutic potential.

In addition to its chemical and biological significance, Thieno[2,3-c]pyridine-2-carboxylic acid has found applications in analytical chemistry as well. Its unique spectroscopic properties make it an ideal candidate for use as a fluorescent probe in bioimaging applications. Researchers have successfully utilized this compound to detect specific analytes in complex biological matrices, highlighting its utility in diagnostics and environmental monitoring.

The latest research on Thieno[2,3-c]pyridine-2-carboxylic acid has also explored its role in supramolecular chemistry. By exploiting its ability to form self-assembled structures through hydrogen bonding and π–π interactions, scientists have developed novel materials with tailored properties for use in drug delivery systems and molecular recognition technologies.

In conclusion, Thieno[2,3-c]pyridine-2-carboxylic acid, with its unique structure and versatile functional groups, continues to be a focal point of research across multiple disciplines. Its applications span from materials science to pharmacology, underscoring its importance as a valuable chemical entity. As ongoing studies uncover new facets of its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.